8-Chloro-5-hydroxy-3,4-dihydrocarbostyril

• Molecular Formula: C9H8ClNO2
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 8-chloro-5-hydroxy-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C9H8ClNO2/c10-6-2-3-7(12)5-1-4-8(13)11-9(5)6/h2-3,12H,1,4H2,(H,11,13)
• InChI Key: JBLUTMBJJMMYRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C(C=CC(=C21)O)Cl

Description

8-Chloro-5-hydroxy-3,4-dihydrocarbostyril is a useful research compound. Its molecular formula is C9H8ClNO2 and its molecular weight is 197.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The thus-obtained 13 g of 8-chloro-5-methoxy-3,4-dihydrocarbostyril and 35 g of aluminum chloride are dispersed in 30 ml of benzene and heated for 2 hours under refluxing conditions. The reaction mixture is poured into ice-water and the precipitate thus formed is separated by filtration, washed with water and dried. Recrystallization from isopropanol obtains 8 g of 8-chloro-5-hydroxy-3,4-dihydrocarbostyril in the form of colorless needle-like crystals with a melting point of 206°-207° C.